Cas no 1179443-75-4 (N2-(3,4-dimethylphenyl)-N4,N6-diethyl-1,3,5-triazine-2,4,6-triamine hydrochloride)

• Product Name: N2-(3,4-dimethylphenyl)-N4,N6-diethyl-1,3,5-triazine-2,4,6-triamine hydrochloride
• CAS No: 1179443-75-4
• MF: C₁₅H₂₃ClN₆
• MW: 322.836321115494
• CID: 5472872
• Update Time: 2025-10-31

N2-(3,4-dimethylphenyl)-N4,N6-diethyl-1,3,5-triazine-2,4,6-triamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-N-(3,4-dimethylphenyl)-4-N,6-N-diethyl-1,3,5-triazine-2,4,6-triamine hydrochloride
• N2-(3,4-dimethylphenyl)-N4,N6-diethyl-1,3,5-triazine-2,4,6-triamine hydrochloride

• Inchi： 1S/C15H22N6.ClH/c1-5-16-13-19-14(17-6-2)21-15(20-13)18-12-8-7-10(3)11(4)9-12;/h7-9H,5-6H2,1-4H3,(H3,16,17,18,19,20,21);1H
• InChI Key： NTPDODMCVTWWTO-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=C(C)C=1)C1=NC(NCC)=NC(NCC)=N1.Cl

Additional information on N2-(3,4-dimethylphenyl)-N4,N6-diethyl-1,3,5-triazine-2,4,6-triamine hydrochloride

Professional Introduction to N2-(3,4-dimethylphenyl)-N4,N6-diethyl-1,3,5-triazine-2,4,6-triamine hydrochloride (CAS No. 1179443-75-4)

N2-(3,4-dimethylphenyl)-N4,N6-diethyl-1,3,5-triazine-2,4,6-triamine hydrochloride, with the CAS number 1179443-75-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This tricyclic triamine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a triazine core substituted with various alkyl and aryl groups, which contribute to its distinct chemical behavior and biological activity.

The< strong>triazine moiety is a well-known scaffold in drug discovery, known for its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. In particular, the< strong>1,3,5-triazine structure provides multiple sites for functionalization, enabling the design of molecules with tailored pharmacological properties. The presence of< strong>N2-(3,4-dimethylphenyl) and< strong>N4,N6-diethyl substituents further enhances the compound's complexity and potential for selective binding to biological receptors.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the interactions of this compound with various biological targets. Studies suggest that< strong>N2-(3,4-dimethylphenyl)-N4,N6-diethyl-1,3,5-triazine-2,4,6-triamine hydrochloride may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This has prompted further investigation into its potential as a lead compound for the development of novel therapeutic agents.

The< strong>hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations and in vitro studies. This property is particularly valuable in drug development pipelines where bioavailability and solubility are critical factors. The improved solubility also facilitates its use in high-throughput screening assays, allowing for rapid evaluation of its biological activity.

In vitro studies have begun to uncover the mechanism of action of< strong>N2-(3,4-dimethylphenyl)-N4,N6-diethyl-1,3,5-triazine-2,4,6-triamine hydrochloride. Initial results indicate that it may interact with proteins involved in cell signaling pathways relevant to neurological disorders. The< strong>dimethylphenyl group appears to play a crucial role in modulating these interactions, potentially leading to effects on neurotransmitter release or receptor function. These findings are particularly intriguing given the growing interest in targeting neurological pathways with small molecule inhibitors.

The synthesis of< strong>N2-(3,4-dimethylphenyl)-N4,N6-diethyl-1,3,5-triazine-2,4,6-triamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the aryl and alkyl groups efficiently. These methods align with current trends in green chemistry aimed at minimizing waste and improving sustainability in pharmaceutical manufacturing.

The pharmacokinetic properties of this compound are under active investigation. Preliminary data suggest that it exhibits moderate oral bioavailability and a reasonable half-life in animal models. These characteristics are favorable for drug development as they allow for repeated dosing regimens without significant loss of efficacy. Additionally, the compound's stability under various storage conditions has been assessed to ensure long-term viability in clinical trials and commercial products.

The safety profile of< strong>N2-(3,4-dimethylphenyl)-N4,N6-diethyl-1,3,5-triazine-2,4,6-triamine hydrochloride is being evaluated through toxicological studies. Initial assessments have shown no significant adverse effects at moderate doses in preclinical models. However，further studies are needed to fully characterize its safety profile before human clinical trials can commence. These studies will include evaluation of potential hepatotoxicity、renal toxicity，and other metabolic effects that are commonly assessed during drug development.

The potential therapeutic applications of this compound are broadening as more research emerges. Beyond its initial focus on neurological disorders，studies are exploring its utility in treating inflammatory conditions by modulating immune responses. The< strong>triazine core's ability to interact with cytokine receptors makes it a promising candidate for immunomodulatory therapies. Additionally，the compound's structural similarity to known bioactive molecules suggests it may have applications in other therapeutic areas such as oncology or infectious diseases.

The development of novel drug candidates like< strong>N2-(3,4-dimethylphenyl)-N4,N6-diethyl-1，3，5-triazine-2，4，6-triamine hydrochloride relies heavily on interdisciplinary collaboration between chemists、biologists、and pharmacologists。The integration of high-throughput screening technologies with computational modeling has accelerated the discovery process significantly。This compound exemplifies how structural diversity can be leveraged to identify molecules with novel mechanisms of action。

In conclusion，< strong>N2-(3，4-dimethylphenyl)-N4,N6-diethyl-1，3，5-triazine-2，4，6-triamine hydrochloride(CAS No.< strong>1179443-75-4) represents a promising lead compound with diverse potential applications in pharmaceuticals。Its unique structure、favorable pharmacokinetic properties、and preliminary biological activity make it an attractive candidate for further development。As research continues，this compound is poised to contribute significantly to the advancement of therapeutic strategies across multiple disease areas。